Cas no 88550-28-1 (2-Butynoic acid, 4-(acetyloxy)-)

2-Butynoic acid, 4-(acetyloxy)- structure
88550-28-1 structure
Product Name:2-Butynoic acid, 4-(acetyloxy)-
CAS No:88550-28-1
MF:C6H6O4
MW:142.109442234039
CID:629036
PubChem ID:13265881
Update Time:2025-04-19

2-Butynoic acid, 4-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butynoic acid, 4-(acetyloxy)-
    • 4-acetyloxybut-2-ynoic acid
    • 88550-28-1
    • AKOS006381322
    • DTXSID10533132
    • 4-(ACETYLOXY)BUT-2-YNOIC ACID
    • Inchi: 1S/C6H6O4/c1-5(7)10-4-2-3-6(8)9/h4H2,1H3,(H,8,9)
    • InChI Key: HZPKZTDDOZLGLB-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC#CC(=O)O

Computed Properties

  • Exact Mass: 142.02660867g/mol
  • Monoisotopic Mass: 142.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų

2-Butynoic acid, 4-(acetyloxy)- Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.